(5-Butylisoxazol-3-yl)methanamine

• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• IUPAC Name: (5-butyl-1,2-oxazol-3-yl)methanamine
• InChI: InChI=1S/C8H14N2O/c1-2-3-4-8-5-7(6-9)10-11-8/h5H,2-4,6,9H2,1H3
• InChI Key: XHEROXYTKVONSN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=NO1)CN

Description

(5-Butylisoxazol-3-yl)methanamine is an isoxazole derivative featuring a butyl substituent at the 5-position of the isoxazole ring and a methanamine group at the 3-position. Isoxazoles are heterocyclic aromatic compounds with a oxygen and nitrogen atom in the ring, often used in medicinal chemistry due to their bioisosteric properties.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares (5-Butylisoxazol-3-yl)methanamine with structurally related isoxazolyl methanamine derivatives:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent	Key Properties
This compound*	C₈H₁₄N₂O	154.21 (calculated)	5-butyl	Higher lipophilicity (predicted logP ~2.5); potential for enhanced bioavailability
(5-Ethylisoxazol-3-yl)methanamine	C₆H₁₀N₂O	126.16	5-ethyl	Lower molecular weight; moderate solubility; irritant (Hazard Class)
(5-(p-Tolyl)isoxazol-3-yl)methanamine	C₁₁H₁₂N₂O	188.23	5-(4-methylphenyl)	Aromatic substituent; increased rigidity and potential π-π stacking interactions
(5-Methyl-3-isoxazolyl)methylamine	C₅H₈N₂O	112.13	5-methyl	Compact structure; high solubility due to small substituent
(5-(4-Ethylphenyl)isoxazol-3-yl)methanamine	C₁₂H₁₄N₂O	202.25	5-(4-ethylphenyl)	Extended aromatic system; higher molecular weight and steric bulk

*Note: Data for this compound is inferred from structural analogs due to absence in evidence.